Cas no 1701650-16-9 (1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester)

• Product Name: 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester
• CAS No: 1701650-16-9
• MF: C₁₂H₁₉ClO₃
• MW: 246.730463266373
• CID: 5275117
• Update Time: 2025-10-29

1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester

• Inchi： 1S/C12H19ClO3/c1-8-7-10(2,3)5-6-11(8)12(13,16-11)9(14)15-4/h8H,5-7H2,1-4H3
• InChI Key： SCEQWJXXTWNNFV-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)(C)CC2C)C1(Cl)C(OC)=O

Additional information on 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester

1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester: A Comprehensive Overview

1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester, also known by its CAS number 1701650-16-9, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is formed by the oxygen atom at position 1 of the oxaspiro ring system. The compound's structure includes a carboxylic acid group at position 2 and a methyl ester group attached to it. Additionally, the molecule features a chlorine atom and three methyl groups at positions 4, 6, and 6 of the oxaspiro ring.

The synthesis of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester involves a series of intricate organic reactions. Recent studies have highlighted the importance of spiro compounds in drug discovery and material science due to their unique physical and chemical properties. The presence of the oxygen atom in the spiro ring introduces additional complexity to the molecule's electronic structure, making it a promising candidate for various applications.

One of the most recent advancements in the study of this compound involves its application in catalytic processes. Researchers have found that the spirocyclic structure enhances the catalytic activity of certain enzymes by providing a rigid framework that stabilizes transition states. This property has led to its exploration in biochemistry and pharmacology as a potential scaffold for drug design.

In addition to its catalytic applications, 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have demonstrated that the compound can be incorporated into polymer matrices to enhance their electrical conductivity without compromising mechanical stability.

The compound's stability under various conditions has also been a topic of recent research. Scientists have investigated its thermal stability and reactivity under different pH levels and temperatures. These studies have revealed that the compound exhibits remarkable stability under mild conditions, making it suitable for industrial applications where durability is crucial.

In conclusion, 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester (CAS No: 1701650-16-9) is a versatile compound with potential applications across multiple disciplines. Its unique spirocyclic structure and functional groups make it an intriguing subject for further research in drug discovery, catalysis, and materials science. As ongoing studies continue to uncover its properties and capabilities, this compound is poised to play an increasingly significant role in advancing modern chemistry.